Cas no 1211573-80-6 (Benzenemethanamine, 3-fluoro-5-(1-pyrrolidinylmethyl)-)

• Product Name: Benzenemethanamine, 3-fluoro-5-(1-pyrrolidinylmethyl)-
• CAS No: 1211573-80-6
• MF: C₁₂H₁₇FN₂
• MW: 208.275186300278
• CID: 5273797
• Update Time: 2025-05-21

Benzenemethanamine, 3-fluoro-5-(1-pyrrolidinylmethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine, 3-fluoro-5-(1-pyrrolidinylmethyl)-

• Inchi： 1S/C12H17FN2/c13-12-6-10(8-14)5-11(7-12)9-15-3-1-2-4-15/h5-7H,1-4,8-9,14H2
• InChI Key： AGSZMVLMKRJIMB-UHFFFAOYSA-N
• SMILES： C1(CN)=CC(CN2CCCC2)=CC(F)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on Benzenemethanamine, 3-fluoro-5-(1-pyrrolidinylmethyl)-

Comprehensive Analysis of Benzenemethanamine, 3-fluoro-5-(1-pyrrolidinylmethyl)- (CAS No. 1211573-80-6)

The compound Benzenemethanamine, 3-fluoro-5-(1-pyrrolidinylmethyl)- (CAS No. 1211573-80-6) is a fluorinated aromatic amine derivative with a pyrrolidine substituent. This unique structure has garnered significant attention in pharmaceutical and chemical research due to its potential applications in drug discovery and material science. The presence of both fluoro and pyrrolidinylmethyl groups enhances its reactivity and binding affinity, making it a valuable intermediate in synthetic chemistry.

In recent years, the demand for fluorinated compounds like Benzenemethanamine, 3-fluoro-5-(1-pyrrolidinylmethyl)- has surged, driven by their role in the development of novel therapeutics. Researchers are particularly interested in its potential as a building block for central nervous system (CNS) drugs, given the pyrrolidine moiety's ability to modulate neurotransmitter activity. This aligns with current trends in neuropharmacology and precision medicine, where targeted molecular designs are prioritized.

The synthesis of CAS No. 1211573-80-6 involves multi-step organic reactions, including fluorination and alkylation processes. Advanced techniques such as microwave-assisted synthesis and catalyzed cross-coupling have been explored to improve yield and purity. These methods are frequently searched by chemists seeking efficient synthetic routes for complex amines, reflecting the growing emphasis on green chemistry and sustainable practices.

From a regulatory perspective, Benzenemethanamine, 3-fluoro-5-(1-pyrrolidinylmethyl)- is not classified as hazardous under major chemical inventories. However, proper handling protocols are recommended due to its structural similarity to bioactive molecules. This precautionary approach resonates with industry standards for laboratory safety and chemical hygiene, topics frequently queried by professionals in online forums.

Analytical characterization of this compound typically employs HPLC, NMR spectroscopy, and mass spectrometry—techniques commonly discussed in analytical chemistry communities. The fluorine atom's distinct NMR signature makes it particularly useful for structural verification, a detail often highlighted in spectral interpretation guides.

Market trends indicate rising interest in fluorinated pharmaceutical intermediates, with CAS No. 1211573-80-6 being no exception. Patent analyses reveal its inclusion in several drug candidate pipelines, particularly for neurological disorders and metabolic diseases. This aligns with frequent search queries about next-generation drug development and medicinal chemistry innovations.

In material science applications, the compound's aromatic core and polar substituents make it a candidate for organic electronic materials. Researchers investigating conductive polymers or molecular sensors may find its electronic properties relevant—a connection reflected in growing academic literature on functionalized aromatic amines.

Storage recommendations for Benzenemethanamine, 3-fluoro-5-(1-pyrrolidinylmethyl)- typically suggest anhydrous conditions and inert atmosphere protection, addressing common concerns about amine stability and compound degradation. These practical considerations are frequently searched by laboratory technicians and quality control specialists.

The compound's structure-activity relationship (SAR) profile continues to be explored through computational modeling and in vitro studies. Such investigations respond to the pharmaceutical industry's need for predictive ADMET models—a hot topic in computational chemistry circles and a frequent subject of scientific conference presentations.

As research progresses, Benzenemethanamine, 3-fluoro-5-(1-pyrrolidinylmethyl)- exemplifies how targeted molecular modifications can yield compounds with specialized applications. Its development reflects broader trends in fragment-based drug design and rational molecular engineering, making it a noteworthy subject for both academic and industrial chemists.